Cas no 1807316-86-4 (2-Fluoro-6-methyl-4-nitrocinnamic acid)

• Product Name: 2-Fluoro-6-methyl-4-nitrocinnamic acid
• CAS No: 1807316-86-4
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• CID: 5005087
• Update Time: 2025-10-28

2-Fluoro-6-methyl-4-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-4-nitrocinnamic acid

• Inchi： 1S/C10H8FNO4/c1-6-4-7(12(15)16)5-9(11)8(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： BJWPKTRQYXREFY-NSCUHMNNSA-N
• SMILES： FC1=CC(=CC(C)=C1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 2-Fluoro-6-methyl-4-nitrocinnamic acid

2-Fluoro-6-methyl-4-nitrocinnamic Acid: A Comprehensive Overview

2-Fluoro-6-methyl-4-nitrocinnamic acid (CAS No: 1807316-86-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development, material synthesis, and chemical sensing. In this article, we delve into the properties, synthesis methods, and recent advancements associated with this compound.

The molecular structure of 2-fluoro-6-methyl-4-nitrocinnamic acid is defined by the presence of a fluoro group at the 2-position, a methyl group at the 6-position, and a nitro group at the 4-position on the cinnamic acid backbone. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations. Recent studies have highlighted its role in synthesizing bioactive compounds, particularly in the context of anti-cancer drug discovery.

One of the key areas of research involving this compound is its application in the development of fluorescent sensors. The combination of electron-withdrawing groups (such as nitro) and electron-donating groups (such as methyl) on the aromatic ring creates a unique environment for fluorescence modulation. Researchers have successfully utilized this property to design sensors for metal ions and anions, demonstrating high sensitivity and selectivity.

The synthesis of 2-fluoro-6-methyl-4-nitrocinnamic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

In terms of biological activity, this compound has shown promise as a lead molecule in anti-tumor research. Studies conducted in vitro have demonstrated its ability to inhibit cancer cell proliferation by targeting specific signaling pathways. Furthermore, its nitro group has been implicated in enhancing drug delivery efficiency through controlled release mechanisms.

Another emerging application of 2-fluoro-6-methyl-4-nitrocinnamic acid is in the field of nanotechnology. Its ability to self-assemble into supramolecular structures has been exploited for creating nano-sized drug carriers with improved pharmacokinetic profiles.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the pharmacokinetic properties of this compound for clinical trials. These studies aim to enhance its bioavailability while minimizing potential side effects.

In conclusion, 2-fluoro-6-methyl-4-nitrocinnamic acid stands as a testament to the versatility of organic compounds in addressing complex scientific challenges. Its unique structure, combined with cutting-edge synthetic methodologies and interdisciplinary research approaches, continues to unlock new possibilities across diverse fields.